Cas no 6865-15-2 (Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoundecyl)oxy]- (9CI))

• Product Name: Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoundecyl)oxy]- (9CI)
• CAS No: 6865-15-2
• MF: C₃₂H₄₈O₆
• MW: 528.719930648804
• CID: 520183
• PubChem ID: 111241
• Update Time: 2025-04-19

Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoundecyl)oxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoundecyl)oxy]- (9CI)
• [2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] undecanoate
• 17,21-dihydroxypregn-4-ene-3,11,20-trione 21-undecanoate
• 17-hydroxy-3,11,20-trioxopregn-4-en-21-yl undecanoate
• 6865-15-2
• EINECS 229-964-2
• DTXSID10218735
• NS00036672

• Inchi： 1S/C32H48O6/c1-4-5-6-7-8-9-10-11-12-28(36)38-21-27(35)32(37)18-16-25-24-14-13-22-19-23(33)15-17-30(22,2)29(24)26(34)20-31(25,32)3/h19,24-25,29,37H,4-18,20-21H2,1-3H3/t24-,25-,29+,30-,31-,32-/m0/s1
• InChI Key： KQNBYNLOXYNXMU-KZOQROIZSA-N
• SMILES： O[C@]1(C(COC(CCCCCCCCCC)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O

Computed Properties

• Exact Mass: 528.34524
• Monoisotopic Mass: 528.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 967
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7Ų
• XLogP3: 6.7

Experimental Properties

• Density: 1.14
• Boiling Point: 659.8°C at 760 mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.54
• PSA: 97.74